![molecular formula C17H15N3O3S2 B6423487 5-{[(4-nitrophenyl)methyl]sulfanyl}-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one CAS No. 324036-22-8](/img/structure/B6423487.png)
5-{[(4-nitrophenyl)methyl]sulfanyl}-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one
Overview
Description
5-{[(4-nitrophenyl)methyl]sulfanyl}-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one is a useful research compound. Its molecular formula is C17H15N3O3S2 and its molecular weight is 373.5 g/mol. The purity is usually 95%.
The exact mass of the compound 5-{[(4-nitrophenyl)methyl]sulfanyl}-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one is 373.05548370 g/mol and the complexity rating of the compound is 572. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 5-{[(4-nitrophenyl)methyl]sulfanyl}-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-{[(4-nitrophenyl)methyl]sulfanyl}-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
This compound has been found to have antimicrobial activity. It has been used in the synthesis of novel substituted thieno[2,3-d]pyrimidine-4-carboxylic acids, which have shown antimicrobial activity against Pseudomonas aeruginosa .
Antifungal Activity
The compound also exhibits antifungal properties. This makes it a potential candidate for the development of new antifungal drugs .
Analgesic and Anti-inflammatory Properties
Research has indicated that this compound has analgesic and anti-inflammatory properties . This suggests potential applications in the treatment of pain and inflammation.
Anticancer Activity
The compound has been found to have anticancer properties . This suggests that it could be used in the development of new anticancer drugs.
Antioxidant Activity
The compound has been found to have antioxidant properties . This suggests potential applications in the prevention of diseases caused by oxidative stress.
Use in Organic Light-Emitting Diodes
The compound has been used in the development of high-efficiency green and blue phosphorescent organic light-emitting diodes . This suggests potential applications in the field of optoelectronics.
Dihydrofolate Reductase Inhibitors
The compound has been structurally characterized as a potential dihydrofolate reductase inhibitor . This suggests potential applications in the treatment of diseases such as cancer and bacterial infections.
Use in Synthesis of Other Compounds
The compound has been used in the synthesis of other compounds with potential biological applications . This suggests that it could be a valuable tool in the field of medicinal chemistry.
Mechanism of Action
Target of Action
Similar compounds, such as thieno[3,2-d]pyrimidin-4-amines, have been reported to inhibit cyt-bd , a terminal oxidase in the respiratory chain of many bacteria .
Mode of Action
It’s worth noting that similar compounds have shown inhibitory effects on their targets . For instance, thieno[3,2-d]pyrimidin-4-amines inhibit Cyt-bd, which could potentially lead to the disruption of the bacterial respiratory chain .
Biochemical Pathways
Given that similar compounds inhibit cyt-bd , it’s plausible that this compound could affect the electron transport chain in bacteria, leading to disruption of ATP synthesis and bacterial growth.
Result of Action
For instance, some thieno[2,3-d]pyrimidin-4(3H)-ones have exhibited very good antimycobacterial activity .
properties
IUPAC Name |
2-[(4-nitrophenyl)methylsulfanyl]-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O3S2/c21-15-14-12-3-1-2-4-13(12)25-16(14)19-17(18-15)24-9-10-5-7-11(8-6-10)20(22)23/h5-8H,1-4,9H2,(H,18,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JODHRIIOPBMRFC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C3=C(S2)N=C(NC3=O)SCC4=CC=C(C=C4)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901122420 |
Source
|
| Record name | 5,6,7,8-Tetrahydro-2-[[(4-nitrophenyl)methyl]thio][1]benzothieno[2,3-d]pyrimidin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901122420 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
373.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4-nitrobenzyl)thio)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one | |
CAS RN |
324036-22-8 |
Source
|
| Record name | 5,6,7,8-Tetrahydro-2-[[(4-nitrophenyl)methyl]thio][1]benzothieno[2,3-d]pyrimidin-4(1H)-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=324036-22-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5,6,7,8-Tetrahydro-2-[[(4-nitrophenyl)methyl]thio][1]benzothieno[2,3-d]pyrimidin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901122420 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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